Cas no 2171771-55-2 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-4-methylpiperidine-4-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-4-methylpiperidine-4-carboxylic acid
• CAS No: 2171771-55-2
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6204091
• PubChem ID: 165528180
• Update Time: 2025-11-01

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-4-methylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-4-methylpiperidine-4-carboxylic acid
• 2171771-55-2
• EN300-1493213
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]-4-methylpiperidine-4-carboxylic acid

• Inchi： 1S/C27H32N2O5/c1-17(2)23(24(30)29-14-12-27(3,13-15-29)25(31)32)28-26(33)34-16-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,17,22-23H,12-16H2,1-3H3,(H,28,33)(H,31,32)
• InChI Key： FLNLGQGLVUFBIY-UHFFFAOYSA-N
• SMILES： OC(C1(C)CCN(C(C(C(C)C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-4-methylpiperidine-4-carboxylic acid

Introduction to 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-4-methylpiperidine-4-carboxylic Acid (CAS No. 2171771-55-2)

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-4-methylpiperidine-4-carboxylic acid, identified by its CAS number 2171771-55-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a piperidine ring and a fluorenylmethoxycarbonyl (Fmoc) moiety. The presence of these functional groups imparts unique chemical properties that make it a valuable intermediate in the synthesis of biologically active agents.

The structural composition of this compound is highly relevant to modern drug discovery efforts. The piperidine ring is a common pharmacophore in medicinal chemistry, known for its ability to enhance binding affinity and metabolic stability in drug candidates. In contrast, the Fmoc group is frequently employed in peptide synthesis as an amino protecting group, although its utility extends beyond peptides to include the modification of other organic molecules. The combination of these elements in 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-4-methylpiperidine-4-carboxylic acid suggests potential applications in the development of novel therapeutic agents targeting various biological pathways.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex molecules like this one. The synthesis of such compounds often involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Techniques such as solid-phase peptide synthesis (SPPS) and transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the intricate frameworks found in this compound. These methodologies not only facilitate the preparation of the target molecule but also allow for modifications that can fine-tune its biological activity.

The pharmacological potential of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-4-methylpiperidine-4-carboxylic acid has been explored in several preclinical studies. Its structural features suggest that it may interact with biological targets involved in neurological disorders, inflammation, and cancer. For instance, the piperidine moiety has been shown to modulate the activity of neurotransmitter receptors, making it a promising scaffold for drugs targeting conditions such as depression and epilepsy. Additionally, the fluorenylmethoxycarbonyl group can be used to derivatize other functional groups, allowing for further customization of the molecule's properties.

In vitro studies have demonstrated that derivatives of this compound exhibit inhibitory effects on various enzymes and receptors. These findings are particularly intriguing given the growing interest in targeted therapies that exploit specific molecular interactions. By modulating key biological pathways, compounds like this one have the potential to address unmet medical needs where current treatments are limited or ineffective. The versatility of its structural framework allows for the exploration of multiple therapeutic avenues, making it a valuable asset in drug discovery programs.

The synthesis and characterization of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-4-methylpiperidine-4-carboxylic acid also highlight the importance of computational methods in modern drug design. Molecular modeling techniques can predict how this compound will interact with biological targets, providing insights into its potential efficacy and selectivity. These predictions are often validated through experimental studies, which can further refine our understanding of its pharmacological properties. The integration of computational and experimental approaches has significantly accelerated the drug discovery process, enabling researchers to identify promising candidates more rapidly.

The future prospects for this compound are promising, with ongoing research aimed at optimizing its chemical properties and exploring new applications. Innovations in synthetic methodologies continue to emerge, offering new opportunities for modifying and improving molecules like this one. As our understanding of biological systems grows, so too does our ability to design compounds that can interact with them in meaningful ways. This compound exemplifies the cutting-edge research being conducted in pharmaceutical chemistry, where interdisciplinary approaches are essential for advancing therapeutic solutions.

In conclusion, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-4-methylpiperidine-4-carboxylic acid (CAS No. 2171771-55-2) represents a significant contribution to the field of medicinal chemistry. Its complex structure and versatile functional groups make it a valuable intermediate for drug development, with potential applications across multiple therapeutic areas. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play an important role in the discovery and development of novel therapeutic agents.